![molecular formula C20H18N2O B2611622 2-(4-methylbenzyl)-5,6-dihydrobenzo[h]cinnolin-3(2H)-one CAS No. 478042-19-2](/img/structure/B2611622.png)
2-(4-methylbenzyl)-5,6-dihydrobenzo[h]cinnolin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-methylbenzyl)-5,6-dihydrobenzo[h]cinnolin-3(2H)-one is a chemical compound that belongs to the family of cinnoline alkaloids. It is a potential candidate for drug development due to its various biological activities.
Scientific Research Applications
Synthesis and Anticancer Activity
A study by Dang Thi et al. (2015) developed a one-pot multicomponent synthetic approach for novel functionalized dihydrobenzo[h]cinnoline-5,6-diones, demonstrating promising anticancer activity against KB and Hep-G2 human tumor cell lines. This highlights the potential of dihydrobenzo[h]cinnoline derivatives in cancer therapy research (Dang Thi, Decuyper, Phuong, Ngoc, Nguyen, Nguyen, Huy, Nguyen, D’hooghe, & Nguyen, 2015).
Efficient Synthesis Approaches
Ma et al. (2014) reported an efficient domino strategy for the synthesis of polyfunctionalized cinnoline-4-carboxamides, indicating the versatility of cinnoline derivatives in organic synthesis and their potential applications in developing new pharmaceuticals (Ma, Tu, Ning, Jiang, & Tu, 2014).
Molecular Docking and Inhibition Studies
Mahmoud et al. (2022) described the synthesis of novel cinnoline derivatives and their potential as inhibitors of tubulin polymerization, with molecular docking studies shedding light on their binding modes. This suggests the role of such compounds in the development of new anticancer agents (Mahmoud, Shongwe, Moghadam, Moghimi-rad, Stoll, & Abdel-Jalil, 2022).
Mechanistic Studies and Synthetic Applications
Research by Kimball, Herges, and Haley (2002) on the cyclization mechanisms of (2-ethynylphenyl)triazenes to form cinnolines underlines the chemical reactivity and potential for creating complex heterocyclic structures, which are valuable in medicinal chemistry (Kimball, Herges, & Haley, 2002).
properties
IUPAC Name |
2-[(4-methylphenyl)methyl]-5,6-dihydrobenzo[h]cinnolin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O/c1-14-6-8-15(9-7-14)13-22-19(23)12-17-11-10-16-4-2-3-5-18(16)20(17)21-22/h2-9,12H,10-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEWBVSKCARMUHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C(=O)C=C3CCC4=CC=CC=C4C3=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.